6-Amino-2-ethyl-8-(2-methoxy-1-naphthyl)-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile
6-Amino-2-ethyl-8-(2-methoxy-1-naphthyl)-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile
Brand Name:
Vulcanchem
CAS No.:
494792-20-0
VCID:
VC0459348
InChI:
InChI=1S/C25H23N5O/c1-3-30-11-10-18-19(12-26)24(29)25(14-27,15-28)23(20(18)13-30)22-17-7-5-4-6-16(17)8-9-21(22)31-2/h4-10,20,23H,3,11,13,29H2,1-2H3/t20-,23-/m0/s1
SMILES:
CCN1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=C(C=CC4=CC=CC=C43)OC
Molecular Formula:
C25H23N5O
Molecular Weight:
409.5g/mol
6-Amino-2-ethyl-8-(2-methoxy-1-naphthyl)-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile
CAS No.: 494792-20-0
Main Products
VCID: VC0459348
Molecular Formula: C25H23N5O
Molecular Weight: 409.5g/mol
CAS No. | 494792-20-0 |
---|---|
Product Name | 6-Amino-2-ethyl-8-(2-methoxy-1-naphthyl)-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile |
Molecular Formula | C25H23N5O |
Molecular Weight | 409.5g/mol |
IUPAC Name | (8R,8aR)-6-amino-2-ethyl-8-(2-methoxynaphthalen-1-yl)-1,3,8,8a-tetrahydroisoquinoline-5,7,7-tricarbonitrile |
Standard InChI | InChI=1S/C25H23N5O/c1-3-30-11-10-18-19(12-26)24(29)25(14-27,15-28)23(20(18)13-30)22-17-7-5-4-6-16(17)8-9-21(22)31-2/h4-10,20,23H,3,11,13,29H2,1-2H3/t20-,23-/m0/s1 |
Standard InChIKey | INZCGGHHJQUASV-REWPJTCUSA-N |
Isomeric SMILES | CCN1CC=C2[C@H](C1)[C@H](C(C(=C2C#N)N)(C#N)C#N)C3=C(C=CC4=CC=CC=C43)OC |
SMILES | CCN1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=C(C=CC4=CC=CC=C43)OC |
Canonical SMILES | CCN1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=C(C=CC4=CC=CC=C43)OC |
PubChem Compound | 6547635 |
Last Modified | Nov 11 2021 |
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